Cas no 111954-73-5 (3-Pyridinebutanamine, a-methyl-, (S)- (9CI))

3-Pyridinebutanamine, a-methyl-, (S)- (9CI) is a chiral compound with distinct pharmacological properties. Its (S)-enantiomer exhibits high specificity, making it a valuable tool in drug discovery. The compound's unique structure and chirality contribute to its potential in developing selective and effective pharmaceuticals. Its purity and stability ensure reliable results in research and development processes.

3-Pyridinebutanamine, a-methyl-, (S)- (9CI) structure

111954-73-5 structure

Product Name:3-Pyridinebutanamine, a-methyl-, (S)- (9CI)

CAS No:111954-73-5

MF:C₁₀H₁₆N₂

MW:164.247442245483

CID:139014

PubChem ID:13739742

Update Time:2025-06-20

3-Pyridinebutanamine, a-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinebutanamine, a-methyl-, (S)- (9CI)
- (S)-2-AMINO-5-(3-PYRIDYL)PENTANE
- (2S)-4-(1,3-Dioxoisoindolin-2-yl)-2-hydroxybutanoic acid
- (S)-(+)-2-Hydroxy-4-phthalimidobutyric Acid
- (S)-(+)-a-Hydroxy-1,3-dioxo-2-isoindolinebutyric acid
- (S)-4-(1,3-Dioxoisoindolin-2-yl)-2-hydroxybutanoic acid
- AC1LELLL
- PubChem6049
- SureCN1781793
- (S)-5-(3-PYRIDYL)-2-PENTYLAMINE
- SCHEMBL8975209
- DTXSID601287340
- FVWVJTJAALVOQO-VIFPVBQESA-N
- Methyl2-hydroxy-2-(trifluoromethyl)-4-pentenoate
- 111954-73-5
- (2S)-5-pyridin-3-ylpentan-2-amine
- 3-Pyridinebutanamine, alpha-methyl-, (S)-
- (S)-5-(Pyridin-3-yl)pentan-2-amine
- 3-Pyridinebutanamine,a-methyl-,(S)-(9ci)
- (S)-alpha-methyl-3-pyridinebutanamine
- Inchi： 1S/C10H16N2/c1-9(11)4-2-5-10-6-3-7-12-8-10/h3,6-9H,2,4-5,11H2,1H3/t9-/m0/s1
- InChI Key： FVWVJTJAALVOQO-VIFPVBQESA-N
- SMILES： N[C@@H](C)CCCC1C=NC=CC=1

Computed Properties

Exact Mass: 164.13148
Monoisotopic Mass: 164.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.91

3-Pyridinebutanamine, a-methyl-, (S)- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM486075-1g	(S)-5-(Pyridin-3-yl)pentan-2-amine	111954-73-5	97%	1g	$1960	2022-06-14
Chemenu	CM486075-5g	(S)-5-(Pyridin-3-yl)pentan-2-amine	111954-73-5	97%	5g	$5880	2022-06-14